2-{3-nitroanilino}-N'-({5-nitro-2-furyl}methylene)acetohydrazide

• IUPAC Name: 2-(3-nitroanilino)-N-[(E)-(5-nitrofuran-2-yl)methylideneamino]acetamide
• InChI: InChI=1S/C13H11N5O6/c19-12(8-14-9-2-1-3-10(6-9)17(20)21)16-15-7-11-4-5-13(24-11)18(22)23/h1-7,14H,8H2,(H,16,19)/b15-7+
• InChI Key: OTCNRYJGZMAWRN-VIZOYTHASA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])NCC(=O)NN=CC2=CC=C(O2)[N+](=O)[O-]
• Isomeric SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])NCC(=O)N/N=C/C2=CC=C(O2)[N+](=O)[O-]
• Molecular Formula: C13H11N5O6
• Molecular Weight: 333.26 g/mol

Description

2-{3-nitroanilino}-N’-({5-nitro-2-furyl}methylene)acetohydrazide is an organooxygen compound and an organonitrogen compound. It is functionally related to an alpha-amino acid.

Molecular Structure Analysis

The molecular formula of 2-{3-nitroanilino}-N’-({5-nitro-2-furyl}methylene)acetohydrazide is C13H11N5O6. The molecule contains a total of 34 bond(s). There are 22 non-H bond(s), 15 multiple bond(s), 6 rotatable bond(s), 4 double bond(s), 11 aromatic bond(s), 1 five-membered ring(s), 1 six-membered ring(s), 1 secondary amine(s) (aromatic), 1 nitro group(s) (aromatic), 1 hydrazone(s).

Scientific Research Applications

Nonlinear Optical Properties

Hydrazones similar to the specified compound have been synthesized and investigated for their third-order nonlinear optical properties. Studies using the z-scan technique with nanosecond laser pulses at 532 nm showed two-photon absorption, making these compounds potential candidates for optical device applications like optical limiters and switches (Naseema et al., 2010).

Spiroheterocycles Synthesis

Aryl and heteroaryl nitrilimines, including those with the 5-nitro-2-furyl moiety, have been used in the synthesis of spiroheterocycles. These cycloadditions proceed with complete regioselectivity, offering a pathway to novel chemical structures with potential biological activities (Jedlovská & Fišera, 2004).

Corrosion Inhibition

Research includes the synthesis of new Schiff base derivatives linked to the 5-Nitro isatin moiety, demonstrating potential as corrosion inhibitors in sea water. These compounds have been characterized and analyzed for their protective effectiveness on carbon steel, indicating a promising application in materials science (Ahmed, 2018).

Antimicrobial Activity

Derivatives of diflunisal hydrazide-hydrazones, incorporating the 5-nitro-2-furyl moiety, have been synthesized and screened for antimicrobial activities. Some of these compounds have shown promising activity against various bacteria, fungi, and yeast species, highlighting their potential in developing new antimicrobial agents (Küçükgüzel et al., 2003).

Antimycobacterial Activity

Synthesis of 2-(phenylthio) benzoylarylhydrazones, including those with a 5-Nitro-2-furyl analogue, demonstrated antimycobacterial activities against Mycobacterium tuberculosis, offering a new avenue in the search for treatments against tuberculosis (Almasirad et al., 2011).

Safety and Hazards

The safety data sheet for 2-{3-nitroanilino}-N’-({5-nitro-2-furyl}methylene)acetohydrazide does not provide specific information on hazards.